Cas no 2172528-98-0 (1-(cyclopropylmethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(cyclopropylmethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172528-98-0
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5568591
• PubChem ID: 165595845
• Update Time: 2025-11-07

1-(cyclopropylmethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2172528-98-0
• [1-(cyclopropylmethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]methanamine
• EN300-1596075
• 1-(cyclopropylmethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine

• Inchi： 1S/C10H18N4O/c1-7(15-2)10-9(5-11)12-13-14(10)6-8-3-4-8/h7-8H,3-6,11H2,1-2H3
• InChI Key： VNXJDYUUFMEPPC-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CN)N=NN1CC1CC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66Ų

Additional information on 1-(cyclopropylmethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine

1-(Cyclopropylmethyl)-5-(1-Methoxyethyl)-1H-1,2,3-Triazol-4-Ylmethanamine: A Multifunctional Triazole Derivative for Advanced Chemical and Biological Applications

The compound 1-(cyclopropylmethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172528-98-0) represents a structurally unique triazole-based molecule with significant potential in medicinal chemistry and materials science. The triazole scaffold is a well-established core structure in pharmaceutical research due to its bioisosteric flexibility, hydrogen-bonding capabilities, and drug-like properties. This compound incorporates a cyclopropylmethyl group at the 1-position and a methoxyethyl substituent at the 5-position of the triazole ring, which together enhance its molecular diversity and functional versatility. Recent studies highlight the role of such substituted triazoles in modulating enzyme activity and receptor interactions, positioning them as promising candidates for drug discovery.

Structurally, the methoxyethyl chain introduces a hydrophilic-hydrophobic balance that can influence solubility profiles and cellular uptake mechanisms. The cyclopropylmethyl moiety, known for its strain-induced reactivity and steric effects, further contributes to the compound’s conformational stability. These features align with modern drug design principles that emphasize structure-based optimization to improve pharmacokinetic properties. Computational modeling has shown that the spatial arrangement of these substituents may facilitate interactions with target proteins in metabolic pathways or signaling cascades.

In the context of synthetic methodology, this compound is typically synthesized via a Cu(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction—a hallmark of click chemistry. The reaction between an appropriate azide and alkyne precursor under mild conditions ensures high yields and regioselectivity. Recent advancements in catalytic systems have enabled the use of alternative metals like ruthenium or iron to reduce environmental impact while maintaining efficiency. Such green chemistry approaches are critical for scaling up production in industrial settings.

Biological evaluations of similar triazole derivatives have revealed their utility as kinase inhibitors, antimicrobial agents, or neurotransmitter modulators. For instance, compounds with methoxy-substituted triazoles have demonstrated activity against fungal pathogens by disrupting cell membrane integrity or inhibiting ergosterol biosynthesis. While specific data on CAS No. 2172528-98-0 remains limited in public databases as of 2024, its structural analogs suggest potential applications in antifungal or anti-inflammatory therapies.

The integration of this compound into combinatorial libraries for high-throughput screening underscores its role in accelerating drug discovery pipelines. Researchers are particularly interested in how subtle modifications to the triazole ring substituents can fine-tune binding affinities for G protein-coupled receptors (GPCRs) or ion channels. Such studies leverage advanced techniques like X-ray crystallography and NMR spectroscopy to map ligand-receptor interactions at atomic resolution.

From a materials science perspective, the compound’s functional groups offer opportunities for polymer synthesis or surface functionalization. The methoxy group can act as a branching point for grafting additional moieties during polymerization processes, while the triazole ring provides thermal stability due to its aromatic character. These properties make it suitable for applications in coatings or biomedical devices where durability is paramount.

Eco-toxicological assessments are essential for evaluating the environmental fate of such compounds. Preliminary data from analogous triazoles indicate low bioaccumulation potential when compared to traditional heterocyclic drugs like imidazoles or pyrazoles. However, comprehensive life-cycle analyses are necessary before large-scale deployment across industries.

Looking ahead, interdisciplinary collaborations between chemists and biologists will be key to unlocking novel applications for this compound class. Emerging fields such as organocatalysis may benefit from its ability to participate in asymmetric syntheses under mild conditions without requiring transition metals—a major advantage over conventional methods involving harsh reagents.

In conclusion, CAS No. 2172528-98-0 exemplifies how strategic molecular design can yield multifunctional building blocks with broad applicability across disciplines ranging from therapeutics to sustainable manufacturing practices.